Cas no 1861463-03-7 (2-Bromo-\u200b4-\u200b(1-\u200bmethylethoxy)\u200bmethyl\u200bfuran)

• Product Name: 2-Bromo-\u200b4-\u200b(1-\u200bmethylethoxy)\u200bmethyl\u200bfuran
• CAS No: 1861463-03-7
• MF: C₈H₁₁BrO₂
• MW: 219.075742006302
• CID: 5056459
• Update Time: 2025-05-19

2-Bromo-\u200b4-\u200b(1-\u200bmethylethoxy)\u200bmethyl\u200bfuran Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-?4-?[(1-?methylethoxy)?methyl]?furan
• 2-Bromo-\u200b4-\u200b(1-\u200bmethylethoxy)\u200bmethyl\u200bfuran

• Inchi： 1S/C8H11BrO2/c1-6(2)10-4-7-3-8(9)11-5-7/h3,5-6H,4H2,1-2H3
• InChI Key： MWQVCDAHVMWXTL-UHFFFAOYSA-N
• SMILES： O1C=C(COC(C)C)C=C1Br

Additional information on 2-Bromo-\u200b4-\u200b(1-\u200bmethylethoxy)\u200bmethyl\u200bfuran

Introduction to 2-Bromo-4-(1-methylethoxy)methylfuran (CAS No. 1861463-03-7)

2-Bromo-4-(1-methylethoxy)methylfuran, identified by its CAS number 1861463-03-7, is a significant compound in the realm of organic synthesis and pharmaceutical research. This heterocyclic ether features a brominated furan backbone, making it a versatile intermediate for the development of various bioactive molecules. The presence of both a bromine substituent and an isobutoxy group enhances its reactivity, enabling diverse functionalization strategies that are pivotal in medicinal chemistry.

The compound's structure, characterized by a furan ring substituted at the 2-position with a bromine atom and at the 4-position with an isobutoxy methyl group, positions it as a valuable building block for synthesizing complex molecules. Its unique electronic and steric properties make it particularly useful in constructing pharmacophores that target specific biological pathways. Recent advancements in synthetic methodologies have highlighted its role in generating novel scaffolds for drug discovery.

In the context of modern pharmaceutical research, 2-bromo-4-(1-methylethoxy)methylfuran has been explored for its potential in developing treatments for neurological disorders, inflammatory diseases, and infectious conditions. The bromine atom facilitates cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential for constructing carbon-carbon and carbon-nitrogen bonds, respectively. These reactions are critical for generating libraries of compounds with tailored biological activities.

One of the most compelling applications of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By leveraging the reactivity of 2-bromo-4-(1-methylethoxy)methylfuran, researchers have been able to develop potent inhibitors that selectively target specific kinases. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of tyrosine kinases, which are overactive in many forms of cancer.

The isobutoxy methyl group at the 4-position of the furan ring contributes to the compound's solubility and metabolic stability, which are crucial factors in drug development. This feature allows for better absorption and reduced degradation in vivo, improving the overall pharmacokinetic profile of derived drugs. Furthermore, the bromine substituent can be further functionalized through nucleophilic aromatic substitution or metal-catalyzed reactions, providing additional avenues for structural diversification.

Recent studies have also explored the use of 2-bromo-4-(1-methylethoxy)methylfuran in the synthesis of antiviral agents. The furan core is a common motif in natural products with antiviral properties, such as shikimic acid derivatives used in drugs like oseltamivir (Tamiflu). By incorporating this scaffold into new molecules, researchers aim to discover compounds that can effectively inhibit viral replication without significant side effects. The bromine atom serves as a handle for further modifications, allowing chemists to fine-tune the interactions between the drug candidate and its target.

The compound's utility extends beyond pharmaceutical applications into agrochemicals and material science. In agrochemistry, derivatives of 2-bromo-4-(1-methylethoxy)methylfuran have been investigated as potential herbicides and fungicides due to their ability to disrupt essential biological processes in plants and fungi. The structural flexibility offered by this compound allows for the design of molecules with high specificity toward pathogens while minimizing harm to crops.

In material science, the unique electronic properties of 2-bromo-4-(1-methylethoxy)methylfuran make it a candidate for developing organic semiconductors and liquid crystals. These materials are integral to advanced technologies such as organic light-emitting diodes (OLEDs) and liquid crystal displays (LCDs). By tuning the substituents on the furan ring, researchers can modulate the electronic characteristics of these materials, leading to improved performance in electronic devices.

The synthesis of 2-bromo-4-(1-methylethoxy)methylfuran typically involves halogenation reactions on an appropriately substituted furan precursor followed by etherification with isobutanol or its derivatives. Advances in catalytic systems have enabled more efficient and environmentally friendly synthetic routes, reducing waste and improving yields. These improvements align with the growing emphasis on green chemistry principles in industrial-scale production.

As research continues to uncover new applications for 2-bromo-4-(1-methylethoxy)methylfuran, its significance in synthetic chemistry is likely to grow further. The compound's ability to serve as a versatile intermediate allows chemists to explore diverse chemical spaces efficiently, accelerating the discovery process for new drugs and materials. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for society.